2-(methylsulfanyl)-N-{2-[(pyrimidin-2-yl)amino]ethyl}pyridine-3-carboxamide

• IUPAC Name: 2-methylsulfanyl-N-[2-(pyrimidin-2-ylamino)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C13H15N5OS/c1-20-12-10(4-2-5-15-12)11(19)14-8-9-18-13-16-6-3-7-17-13/h2-7H,8-9H2,1H3,(H,14,19)(H,16,17,18)
• InChI Key: LCANEQZEMKSDLJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NCCNC2=NC=CC=N2
• Molecular Formula: C13H15N5OS
• Molecular Weight: 289.36 g/mol

Description

The compound “2-(methylsulfanyl)-N-{2-[(pyrimidin-2-yl)amino]ethyl}pyridine-3-carboxamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyridine ring, which is a six-membered ring with one nitrogen atom. The pyrimidine ring is common in nature and is a component of many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The pyrimidine and pyridine rings are aromatic, meaning they have a cyclic, planar structure with delocalized electrons.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Pyrimidines can undergo a variety of reactions, including condensation and cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Pyrimidines are π-deficient heterocycles in which both nitrogen atoms of the pyrimidine ring have a strong electron-withdrawing effect.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Pyrimidine derivatives are known to have a wide spectrum of biological activity, including antiproliferative, antimicrobial, anti-inflammatory, and analgesic activities.

Future Directions

Future research could focus on further exploring the synthesis, properties, and potential applications of this compound. Given the wide range of biological activities exhibited by pyrimidine derivatives, this compound could have potential uses in medicine or other fields.